Cas no 83907-41-9 (10-(3-Sulfopropyl)acridinium Betaine)

10-(3-Sulfopropyl)acridinium Betaine structure
83907-41-9 structure
Product Name:10-(3-Sulfopropyl)acridinium Betaine
CAS No:83907-41-9
MF:C16H15NO3S
MW:301.360203027725
CID:706929
PubChem ID:4682572
Update Time:2025-04-19

10-(3-Sulfopropyl)acridinium Betaine Chemical and Physical Properties

Names and Identifiers

    • 10-(3-SULFOPROPYL)ACRIDINIUM BETAIN
    • 10-(3-SULFOPROPYL)ACRIDINIUM BETAIN FOR FLUORESCENCE
    • 3-acridin-10-ium-10-ylpropane-1-sulfonate
    • SPA
    • SPA [10-(3-Sulfopropyl)acridinium betaine]
    • 10-(3-sulfonatopropyl)acridinium
    • 10-(3-Sulfopropyl)acridinium betaine
    • 3-(10-Acridinio)propanesulfonate
    • 3-acridin-10-ylpropanesulfonic acid
    • N-(3-Sulfopropyl)acridinium
    • N-(3-Sulfopropyl)acridinium inner salt
    • N-sulphonatopropyl acridine
    • FT-0629188
    • AKOS015913092
    • CS-0530248
    • 3-(acridinium-10-yl)propane-1-sulfonate
    • DTXSID40405515
    • 83907-41-9
    • 10-(3-Sulfopropyl)acridinium Betaine
    • MDL: MFCD00083494
    • Inchi: 1S/C16H15NO3S/c18-21(19,20)11-5-10-17-15-8-3-1-6-13(15)12-14-7-2-4-9-16(14)17/h1-4,6-9,12H,5,10-11H2
    • InChI Key: SMKBSSHVLHIPLU-UHFFFAOYSA-N
    • SMILES: S(CCC[N+]1C2C=CC=CC=2C=C2C=CC=CC=12)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 301.07700
  • Monoisotopic Mass: 301.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 69.5Ų

Experimental Properties

  • Melting Point: 280-290 °C (dec.)
  • PSA: 69.46000
  • LogP: 3.29660

10-(3-Sulfopropyl)acridinium Betaine Security Information

  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • FLUKA BRAND F CODES:3-8-10
  • Storage Condition:2-8°C

10-(3-Sulfopropyl)acridinium Betaine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

10-(3-Sulfopropyl)acridinium Betaine Pricemore >>

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